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Abstract
Chlorthion, an organophosphate insecticide, has been utilized for the control of a broad

spectrum of agricultural and household pests. This technical guide provides a comprehensive

overview of the synthesis and chemical properties of Chlorthion. Detailed methodologies for

its synthesis are presented, along with a thorough compilation of its physicochemical

characteristics. Furthermore, this document elucidates the primary mechanism of action of

Chlorthion as an acetylcholinesterase inhibitor and details its metabolic pathways. All

quantitative data are summarized in structured tables for ease of reference, and key processes

are visualized through diagrams generated using the DOT language.

Introduction
Chlorthion, chemically known as O,O-dimethyl O-(3-chloro-4-nitrophenyl) phosphorothioate, is

a non-systemic insecticide with contact, stomach, and respiratory action.[1] As a member of the

organophosphate class of pesticides, its mode of action involves the inhibition of the enzyme

acetylcholinesterase (AChE), a critical component of the nervous system in both insects and

mammals.[1] This document serves as a technical resource for professionals in the fields of

chemistry, toxicology, and drug development, providing in-depth information on the synthesis,

chemical properties, and biological interactions of Chlorthion.
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Synthesis of Chlorthion
The primary industrial synthesis of Chlorthion involves the esterification of O,O-dimethyl

chlorothiophosphate with 3-chloro-4-nitrophenol.[1] This reaction is typically carried out in the

presence of a base to neutralize the hydrogen chloride byproduct.

Reaction Scheme
The overall chemical reaction for the synthesis of Chlorthion is depicted below:

(CH₃O)₂P(S)Cl + HOC₆H₃(Cl)(NO₂) → (CH₃O)₂P(S)OC₆H₃(Cl)(NO₂) + HCl

Experimental Protocol
The following is a generalized experimental protocol for the synthesis of Chlorthion. It is

important to note that specific reaction conditions may be optimized for yield and purity.

Materials:

O,O-dimethyl chlorothiophosphate

3-chloro-4-nitrophenol

Potassium carbonate (or an organic base such as pyridine or triethylamine)[1]

Toluene (or another suitable inert solvent like dichloromethane)[1]

Copper powder (optional, as a catalyst)[1]

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a dropping funnel, a solution of 3-chloro-4-nitrophenol in toluene is

prepared.

Addition of Base: An equimolar amount of a base, such as finely powdered potassium

carbonate, is added to the flask.[1]
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Addition of Phosphorylating Agent: O,O-dimethyl chlorothiophosphate is added dropwise to

the stirred suspension at a controlled temperature. The reaction is typically conducted at a

moderate temperature to ensure selectivity and minimize the formation of byproducts.[1]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solid

inorganic salts are removed by filtration. The filtrate is then washed successively with a dilute

aqueous sodium carbonate solution and water to remove any unreacted phenol and residual

acid.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure to yield crude Chlorthion. Further purification can be

achieved by vacuum distillation or chromatography to obtain the final product as a yellow oil

or crystalline solid.[2]

Chemical and Physical Properties of Chlorthion
A comprehensive summary of the chemical and physical properties of Chlorthion is provided

in the table below.
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Property Value

IUPAC Name
O,O-dimethyl O-(3-chloro-4-nitrophenyl)

phosphorothioate

CAS Number 500-28-7

Molecular Formula C₈H₉ClNO₅PS

Molecular Weight 297.66 g/mol

Physical State
Yellow crystalline solid or yellow oil (commercial)

[1]

Melting Point 21 °C[1]

Boiling Point 125 °C at 0.1 mmHg[1]

Density 1.437 g/cm³ at 20 °C

Solubility
Practically insoluble in water. Miscible with

benzene, alcohol, and ether.[1]

Vapor Pressure 4 x 10⁻⁶ mmHg at 20 °C

Stability Hydrolyzed by alkali.[1]

Mandatory Visualizations
Synthesis Workflow
The logical workflow for the synthesis of Chlorthion is illustrated in the following diagram.
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Reactants:
- O,O-dimethyl chlorothiophosphate

- 3-chloro-4-nitrophenol
- Base (e.g., K₂CO₃)

Esterification Reaction

Inert Solvent
(e.g., Toluene)

Filtration
(Remove Salts)

Aqueous Work-up
(Wash with Na₂CO₃ & H₂O)

Drying
(Anhydrous Na₂SO₄) Solvent Evaporation Purification

(Vacuum Distillation/Chromatography) Pure Chlorthion
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Metabolites

Chlorthion
(O,O-dimethyl O-(3-chloro-4-nitrophenyl) phosphorothioate)

Hydrolysis Oxidative Desulfuration

Dimethyl Thiophosphate 3-chloro-4-nitrophenol Chloroxon
(O,O-dimethyl O-(3-chloro-4-nitrophenyl) phosphate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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